N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-3-(ethylthio)benzamide

• IUPAC Name: N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-ethylsulfanylbenzamide
• InChI: InChI=1S/C22H20N2O3S2/c1-3-26-18-10-6-7-14-12-19(27-20(14)18)17-13-29-22(23-17)24-21(25)15-8-5-9-16(11-15)28-4-2/h5-13H,3-4H2,1-2H3,(H,23,24,25)
• InChI Key: JNNGHPUZPWZETM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC(=CC=C4)SCC
• Molecular Formula: C22H20N2O3S2
• Molecular Weight: 424.5 g/mol

Description

N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-3-(ethylthio)benzamide, commonly known as ETTB, is a synthetic compound that has been used in scientific research for its potential therapeutic properties.

Scientific Research Applications

DNA Binding and Staining Applications

The synthetic dye Hoechst 33258 is known for its strong binding to the minor groove of double-stranded B-DNA, demonstrating specificity for AT-rich sequences. This property has made it a valuable tool in plant cell biology for chromosomal and nuclear staining, analysis of nuclear DNA content via flow cytometry, and the study of plant chromosomes. Additionally, Hoechst analogues have been utilized as radioprotectors and topoisomerase inhibitors, providing a foundation for rational drug design and a model system to investigate DNA sequence recognition and binding mechanisms (Issar & Kakkar, 2013).

Antioxidant and Anti-inflammatory Agents

Research focused on benzofused thiazole derivatives has identified them as promising antioxidant and anti-inflammatory agents. The study of these derivatives revealed distinct anti-inflammatory activity compared to standard references, with potential antioxidant activity against various reactive species. This suggests benzofused thiazole derivatives, including N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-3-(ethylthio)benzamide, as interesting templates for evaluating new anti-inflammatory and antioxidant agents (Raut et al., 2020).

Therapeutic Potential in Drug Design

Benzothiazole derivatives exhibit a broad spectrum of activities including antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. The simple structure of 2-arylbenzothiazoles, in particular, has been explored as potential antitumor agents. Some compounds containing the benzothiazole ring system are already in clinical use for treating various diseases, highlighting the significance of benzothiazole nucleus in drug discovery and its role in the development of chemotherapeutic agents (Kamal et al., 2015).